Cas no 1422435-41-3 (Dabigatran Carboxamide Ethyl Ester)
Dabigatran Carboxamide Ethyl Ester is an intermediate compound in the synthesis of dabigatran etexilate, a direct thrombin inhibitor used as an oral anticoagulant. This ester derivative is critical in the pharmaceutical manufacturing process, offering high purity and stability for efficient downstream conversion. Its well-defined chemical structure ensures consistent reactivity, facilitating precise control in synthetic pathways. The compound is typically utilized under controlled conditions to maintain its integrity and optimize yield. Its role as a precursor underscores its importance in producing active pharmaceutical ingredients (APIs) with reliable pharmacokinetic profiles. Proper handling and storage are essential to preserve its functional groups and prevent degradation.
1422435-41-3 structure
Product Name:Dabigatran Carboxamide Ethyl Ester
CAS No:1422435-41-3
MF:C27H28N6O4
MW:500.549025535584
CID:2089088
PubChem ID:71258113
Update Time:2025-10-29
Dabigatran Carboxamide Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Dabigatran Carboxamide Ethyl Ester
- Dabigatran iMpurity L
- β-Alanine, N-[[2-[[[4-(aminocarbonyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- N-((2-(((4-(AMINOCARBONYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-.BETA.-ALANINE ETHYL ESTER
- UNII-DT3S3GM9YD
- CS-W004359
- STL450915
- F19437
- Ethyl 3-[[[2-[[(4-carbamoylphenyl)amino]methyl]-1-methyl-1h-benzimidazole-5-yl]carbonyl]pyridine-2-ylamino]propionate
- Cdba 513 BS
- ethyl 3-(2-((4-carbamoylphenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- ethyl 3-[[2-[(4-carbamoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
- CS-0255123
- Ethyl 3-[[2-[(4-carbamoylanilino)methyl]-1-methyl-benzimidazole-5-carbonyl]-(2-pyridyl)amino]propanoate; ss-Alanine, N-[[2-[[[4-(aminocarbonyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- beta-Alanine, N-((2-(((4-(aminocarbonyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-, ethyl ester
- DT3S3GM9YD
- DB-208717
- N-((2-(((4-(Aminocarbonyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-beta-alanine ethyl ester
- 1422435-41-3
- ethyl N-[(2-{[(4-carbamoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl]-N-pyridin-2-yl-beta-alaninate
- BCP23600
- Ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate (Dabigatran Impurity)
- SCHEMBL14696907
- Dabigatran etexilate mesilate impurity ZM
- .BETA.-ALANINE, N-((2-(((4-(AMINOCARBONYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-, ETHYL ESTER
- XGC43541
- Dabigatran Impurity M
- Dabigatran Impurity M pound>>Dabigatran Carboxamide Ethyl Ester
- CDBA-513 BS
-
- Inchi: 1S/C27H28N6O4/c1-3-37-25(34)13-15-33(23-6-4-5-14-29-23)27(36)19-9-12-22-21(16-19)31-24(32(22)2)17-30-20-10-7-18(8-11-20)26(28)35/h4-12,14,16,30H,3,13,15,17H2,1-2H3,(H2,28,35)
- InChI Key: ATPVLOGCHWOVKJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2=C(C=1)N=C(CNC1C=CC(C(N)=O)=CC=1)N2C)N(C1C=CC=CN=1)CCC(=O)OCC
Computed Properties
- Exact Mass: 500.21720340g/mol
- Monoisotopic Mass: 500.21720340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: >150°C
- Boiling Point: 789.4±60.0 °C at 760 mmHg
- Flash Point: 431.2±32.9 °C
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Dabigatran Carboxamide Ethyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dabigatran Carboxamide Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D100170-5mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 5mg |
$ 119.00 | 2023-09-08 | ||
| TRC | D100170-25mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 25mg |
$ 540.00 | 2023-09-08 | ||
| TRC | D100170-50mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 50mg |
$ 1011.00 | 2023-09-08 | ||
| TRC | D100170-250mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 250mg |
$4372.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1238898-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$175 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325793-50mg |
Ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate (Dabigatran Impurity) |
1422435-41-3 | 98% | 50mg |
¥1200 | 2023-04-15 | |
| 1PlusChem | 1P009JZL-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$176.00 | 2025-02-24 | |
| Aaron | AR009K7X-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$139.00 | 2025-01-23 | |
| A2B Chem LLC | AE45009-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 98% | 50mg |
$182.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1238898-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$175 | 2025-02-26 |
Dabigatran Carboxamide Ethyl Ester Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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